N-(2-methoxyethyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide

• IUPAC Name: N-(2-methoxyethyl)-4-(triazol-1-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C11H19N5O2/c1-18-9-5-12-11(17)15-6-2-10(3-7-15)16-8-4-13-14-16/h4,8,10H,2-3,5-7,9H2,1H3,(H,12,17)
• InChI Key: JGMPYMGHNNKCGU-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)N1CCC(CC1)N2C=CN=N2
• Molecular Formula: C11H19N5O2
• Molecular Weight: 253.30 g/mol

Description

N-(2-methoxyethyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide, also known as METTP, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Antimicrobial Activity

N-(2-methoxyethyl)-4-(1H-1,2,3-triazol-1-yl)piperidine-1-carboxamide is involved in the synthesis of various compounds with antimicrobial properties. For instance, Patel et al. (2011) studied the synthesis of pyridine derivatives, which showed variable and modest activity against bacteria and fungi. These compounds were derived from amino-substituted benzothiazoles and 2-chloropyridine-3-carboxylic acid, demonstrating the compound's role in creating antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Anti-Inflammatory and Analgesic Agents

The compound is also used in the synthesis of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines. Abu‐Hashem et al. (2020) reported the synthesis of these compounds from visnaginone and khellinone, which showed significant COX-2 inhibitory, analgesic, and anti-inflammatory activities. This highlights the compound's utility in creating agents with potential therapeutic applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Soluble Epoxide Hydrolase Inhibitors

In the field of enzyme inhibition, Thalji et al. (2013) identified 1-(1,3,5-triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase from high-throughput screening. The triazine heterocycle, a part of this compound, is essential for potency and selectivity, underlining its role in developing inhibitors for therapeutic research (Thalji et al., 2013).

Selective Killing of Bacterial Persisters

Kim et al. (2011) discovered a chemical, 3-[4-(4-methoxyphenyl)piperazin-1-yl]piperidin-4-yl biphenyl-4-carboxylate, that selectively kills bacterial persisters without affecting normal antibiotic-sensitive cells. This illustrates the compound's potential in addressing antibiotic resistance (Kim et al., 2011).

Serotonin Receptor Imaging

Choi et al. (2015) utilized a derivative of this compound, 4-(trans-18F-fluoranylmethyl)-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-N-pyridin-2-ylcyclohexane-1-carboxamide (18F-Mefway), for imaging serotonin 1A receptors in humans. This showcases the compound's application in medical imaging and neuroscience research (Choi et al., 2015).